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Compound of Interest

Compound Name: TRC051384 hydrochloride

Cat. No.: B15585250

An In-depth Technical Guide to TRC051384 Hydrochloride

Introduction

TRC051384 hydrochloride is a small molecule compound recognized for its potent induction
of Heat Shock Protein 70 (HSP70).[1][2][3][4] As a result of this activity, it has demonstrated
significant neuroprotective and cytoprotective effects in various preclinical models, particularly
in the context of ischemic stroke and cellular stress. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, mechanism of
action, and experimental data related to TRC051384 hydrochloride for researchers, scientists,
and professionals in drug development.

Chemical Structure and Physicochemical Properties

TRC051384 is chemically identified as N-[2-(4-morpholinyl)ethyl]-N'-[4-[3-[6-(4-morpholinyl)-2-
pyridinyl]-1-oxo-2-propen-1-yl]phenyl]-urea.[3] The hydrochloride salt form is typically used for
research purposes.
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Property Value Reference

CAS Number 867164-40-7 [1]I3]

Molecular Formula C25H31N504 [3114]

Molecular Weight 465.55 g/mol [31[4]
N-[2-(morpholin-4-yl)ethyl]-N'-
4-[(E)-3-[6-(morpholin-4-

IUPAC Name el ) ) [6-(morp [4]
yl)pyridin-2-yl]prop-2-
enoyl]phenylurea

Synonyms TRC 051384, TRC-051384 [4]

Appearance Solid [3]

Purity >95% [3]

Solubility DMSO: 50 mg/mL [3]
O=C(NC1=CC=C(C(/C=C/C2=

SMILES NC(N3CCOCC3)=CC=C2)=0) [3][4]
C=C1)NCCN4ccocc4
SQTSPANZQDCPLB-

InChl Key [3114]

CMDGGOBGSA-N

Mechanism of Action

TRCO051384's primary mechanism of action is the induction of HSP70, a key molecular

chaperone involved in cellular stress responses. This induction is mediated through the
activation of Heat Shock Factor 1 (HSF1).[2][5] Upon activation, HSF1 translocates to the
nucleus and initiates the transcription of genes encoding heat shock proteins, most notably

HSP70. The resulting elevation in HSP70 levels confers cytoprotection through several

downstream pathways.

HSF1-Mediated HSP70 Induction

The core mechanism involves the activation of HSF1 by TRC051384, leading to increased

transcription of HSP70 mRNA.[2][3] This results in elevated chaperone and anti-inflammatory
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activity, which is central to the compound's protective effects.[2]
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HSF1-Mediated HSP70 Induction Pathway by TRC051384

Neuroprotection via Inhibition of Necroptosis

TRCO051384 exhibits protective effects against neuronal trauma by inhibiting necroptosis.[1]
Recent studies suggest that HSP70 can attenuate neuronal necroptosis through the HSP90a-
RIPK3 pathway.[4][6]
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Inhibition of Neuronal Necroptosis by TRC051384

Attenuation of Apoptosis via SIRT3 and Mitochondrial
Fission Pathway

In models of cellular stress in human nucleus pulposus cells, TRC051384-induced HSP70 has
been shown to suppress apoptosis by inhibiting mitochondrial fission.[7] This effect is mediated
by the upregulation of Sirtuin 3 (SIRT3).[7]
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TRCO051384-Mediated Inhibition of Apoptosis

Experimental Data

: i

Cell Line/Model

Concentration

Effect

Reference

HelLa Cells

6.3 UM, 12.5 pM

Dose-dependent
increase in HSP70
mMRNA

[3]

Rat Primary Neurons

6.3 uM, 12.5 pM

Dose-dependent
increase in HSP70
MRNA

[3]

HelLa Cells (Reporter

Significant increase in

25 uM HSF1 transcriptional [3]
Assay) o
activity
) ) 60% inhibition of LPS-
Differentiated THP-1 .
6.25 uM induced TNF-a [1]
Cells )
expression
_ _ 90% inhibition of LPS-
Differentiated THP-1 )
12.5 uM induced TNF-a [1]
Cells )
expression
Reduced apoptosis,
decreased
malondialdehyde
(MDA) levels, and
Human Nucleus .
1uM prevented decrease in  [3]

Pulposus Stem Cells

mitochondrial
membrane potential
induced by tert-butyl
hydroperoxide

In Vivo Efficacy (Rat Model of Transient Ischemic Stroke)
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Treatment Regimen Parameter Result Reference
Administration Neuronal Injury

initiated 8 hours post- (Penumbra recruited 87% reduction [2]
ischemia to infarct)

Administration

initiated 8 hours post- Brain Edema 25% reduction [2]
ischemia

Administration

initiated 4 hours post- Survival (Day 2) 50% improvement [2]

ischemia

Administration
initiated 4 hours post- Survival (Day 7)

ischemia

67.3% improvement [2]

Experimental Protocols

In Vivo Transient Cerebral Ischemia Model in Rats

This protocol is a summary of the methodology described in the cited literature.[2]
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Ischemia Induction

Induce 2h focal cerebral ischemia
(MCA occlusion via intraluminal suture)

Treatment Groups

Administer TRC051384 or Vehicle Administer TRC051384 or Vehicle
(i.p., every 2h for 48h) (i.p., every 2h for 48h)
starting 4h post-ischemia starting 8h post-ischemia
Assessment

Assess infarct progression and edema
(up to 48h post-ischemia via MRI)

'

Study neurological disability and survival
(up to 7 days)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
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trc051384-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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